Cas no 2171953-41-4 (2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran)

• Product Name: 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran
• CAS No: 2171953-41-4
• MF: C₁₁H₁₇BrOS
• MW: 277.221081495285
• CID: 6422951
• PubChem ID: 165519646
• Update Time: 2025-08-04

2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran Chemical and Physical Properties

Names and Identifiers

• 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran
• EN300-1290452
• 2171953-41-4
• 2-{[(3-bromo-2,2-dimethylpropyl)sulfanyl]methyl}-3-methylfuran

• Inchi： 1S/C11H17BrOS/c1-9-4-5-13-10(9)6-14-8-11(2,3)7-12/h4-5H,6-8H2,1-3H3
• InChI Key： IRVUQSOWKAUACW-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CSCC1=C(C)C=CO1

Computed Properties

• Exact Mass: 276.01835g/mol
• Monoisotopic Mass: 276.01835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 38.4Ų

Additional information on 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran

Introduction to 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran (CAS No. 2171953-41-4)

2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran (CAS No. 2171953-41-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural features and potential applications. This compound belongs to the class of sulfur-containing heterocycles, which are widely recognized for their diverse biological activities and roles in drug development. The presence of both a sulfanyl group and a furan ring in its molecular structure imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The sulfanyl moiety, specifically the (3-bromo-2,2-dimethylpropyl)sulfanylmethyl part, introduces a high degree of reactivity into the molecule. This group is particularly useful in nucleophilic substitution reactions, where it can serve as a leaving group or participate in cross-coupling reactions such as Suzuki or Stille couplings. These reactions are fundamental in modern organic synthesis, enabling the construction of complex carbon-carbon bonds that are essential for creating novel pharmaceuticals. The bromo substituent on the isopropyl chain further enhances the compound's utility by providing another site for functionalization, allowing chemists to tailor the molecule for specific applications.

The furan ring component of 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran contributes to its aromaticity and stability, while also offering opportunities for further derivatization. Furan derivatives are known for their involvement in various biological processes, including enzyme inhibition and antimicrobial activity. Recent studies have highlighted the importance of furan-based scaffolds in drug discovery, particularly for their ability to interact with biological targets in unique ways. The combination of these structural elements makes this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on developing new methodologies for constructing sulfur-containing heterocycles. The compound CAS No. 2171953-41-4 exemplifies this trend, as it represents a versatile building block that can be modified to produce a wide range of derivatives with tailored properties. For instance, researchers have explored its use in generating novel bioactive molecules by incorporating additional functional groups or by modifying the existing ones. These efforts have led to several innovative approaches in drug design, particularly in the development of small-molecule inhibitors targeting specific disease pathways.

The synthesis of 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include halogenation reactions to introduce the bromo substituent, followed by nucleophilic substitution or coupling reactions to attach the sulfanyl group. The use of advanced catalytic systems has significantly improved the efficiency and selectivity of these processes, making it feasible to produce large quantities of the compound for research purposes. Such advancements are crucial for enabling high-throughput screening and accelerating the discovery of new therapeutic agents.

One particularly notable application of this compound is its role as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in numerous biological processes, and their inhibition is often a key strategy in treating diseases such as cancer and inflammation-related disorders. The unique structural features of CAS No. 2171953-41-4, including its sulfur-furan core and reactive side chains, make it an ideal candidate for designing molecules that can selectively bind to protease active sites. Preliminary studies have shown promising results in developing potent inhibitors with improved pharmacokinetic properties.

Another area where this compound has shown potential is in the field of materials science. The presence of both polar and non-polar regions within its structure allows it to act as a surfactant or additive in various formulations. Researchers have explored its use in creating novel polymers and coatings that exhibit enhanced durability or biodegradability. These applications underscore the versatility of 2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran, demonstrating its importance beyond traditional pharmaceuticals.

The growing interest in sustainable chemistry has also influenced research directions involving this compound. Efforts are underway to develop greener synthetic routes that minimize waste and reduce reliance on hazardous reagents. Innovations such as flow chemistry and biocatalysis are being leveraged to streamline production processes while maintaining high yields and purity standards. Such approaches align with global initiatives aimed at promoting environmental responsibility without compromising scientific progress.

Future research endeavors may focus on expanding the chemical space accessible through modifications of CAS No. 2171953-41-4. By exploring different functionalization strategies or combining it with other heterocyclic systems, scientists could uncover new classes of bioactive molecules with unprecedented properties. Collaborative efforts between academia and industry will be essential to translate these findings into tangible benefits for society.

In conclusion,2-{(3-bromo-2,2-dimethylpropyl)sulfanylmethyl}-3-methylfuran (CAS No. 2171953-41-4) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural composition offers numerous opportunities for innovation in drug discovery, materials science, and sustainable chemistry alike。 As research continues to uncover its full potential，this molecule is poised to play an increasingly important role in advancing scientific knowledge and addressing global challenges。